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Compound of Interest

Compound Name: 3-Methyl-2-hexanol

Cat. No.: B1265668

An In-depth Technical Guide on the Safety and Hazards of 3-Methyl-2-hexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated
with 3-Methyl-2-hexanol (CAS No. 2313-65-7). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding for
researchers, scientists, and professionals in drug development.

Chemical Identification

Property Value

Chemical Name 3-Methyl-2-hexanol

Synonyms 3-Methylhexan-2-ol, 2-Hexanol, 3-methyl-
CAS Number 2313-65-7[1][2]

Molecular Formula C7H160[1][2][3]

Molecular Weight 116.20 g/mol [3]

A secondary alcohol with a methyl group on the
Structure

third carbon of a hexanol chain.[1]

Hazard Identification and Classification
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3-Methyl-2-hexanol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:[3]

o Skin Irritation: Category 2[3]

e Serious Eye Damage: Category 1[3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]
Signal Word: Danger|[3]

Pictograms:

walt text

Hazard Statements:[3]

e H315: Causes skin irritation.[3]

o H318: Causes serious eye damage.[3]

e H335: May cause respiratory irritation.[3]

Some sources also indicate that related isomers are flammable liquids. For instance, 2-Methyl-
2-hexanol is classified as a Flammable liquid (Category 3), H226.[4]

Quantitative Safety Data

The following table summarizes the available quantitative data for 3-Methyl-2-hexanol and its
isomers. Data for the specific CAS number 2313-65-7 is prioritized, with data from isomers
noted for comparison.
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Value for 3-Methyl-2-

Value for Isomers (e.g., 2-

Parameter
hexanol (CAS 2313-65-7) Methyl-2-hexanol)
) 51.6°C (125.0°F) (estimated)
Flash Point 40°C (104°F)[7][8]
[21[5][6]
Boiling Point 152.7°C at 760 mmHg[2][5] 141 - 143°C[9][10]
Density 0.816 - 0.822 g/cm3[2][5][11] 0.81 g/cm?3[4]
Vapor Pressure 1.28 mmHg at 25°CJ[2][5] Not available
Autoignition Temperature Not available Not available
Explosive Limits Not available Not available

785 mg/kg (Mouse, for 3-

LD50 (Oral) Not determined|6]

Methyl-3-hexanol)[12]
LD50 (Dermal) Not determined[6] Not available
LC50 (Inhalation) Not determined|[6] Not available

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented are not

available in the referenced public safety documents. This information is typically held by the

entities that conducted the testing and is not broadly disseminated. The presented data is

sourced from safety data sheets and chemical databases which summarize the results of such

studies.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with 3-

Methyl-2-hexanol.

Handling:

e Avoid contact with skin and eyes.[13]

e Do not breathe vapors or mist.[13]
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Use only in a well-ventilated area.

Keep away from heat, sparks, and open flames.[13]

Take precautionary measures against static discharge.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
lab coats.[4]

Storage:

Store in a tightly closed container.[4]

Store in a cool, dry, and well-ventilated place.[4]

Keep away from sources of ignition.[4]

Store away from incompatible materials such as oxidizing agents.
First Aid Measures
In case of exposure, the following first aid measures should be taken:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation develops or persists.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 3-Methyl-2-
hexanol, from risk assessment to emergency response.

1. Risk Assessment

Identify Hazards
(Irritant, Eye Damage)

Review SDS

Assess Exposure Potential

Control Measures

2. Preparation
\

Select Appropriate PPE
(Gloves, Goggles)

Ensure Proper Ventilation
(Fume Hood)

Locate Safety Equipment
(Eyewash, Shower)

Proceed to Handle

3. Handling Procedure
\ 4

Use Smallest Necessary Quantity

\

Avoid Inhalation, Skin/Eye Contact

Y

Keep Away from Ignition Sources

If Spill Occurs i If Exposure Occurs
]

4l Emergency Respdnse

In Case of Spill:
Contain and clean up

In Case of Exposure:
Follow First Aid

Report Incident
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Methyl-2-hexanol.

Conclusion

3-Methyl-2-hexanol is a chemical that requires careful handling due to its potential to cause
skin irritation, serious eye damage, and respiratory irritation. While comprehensive toxicological
data is not fully available, the existing information necessitates the use of appropriate personal
protective equipment and adherence to standard laboratory safety protocols. Researchers and
professionals must consult the safety data sheet before use and be prepared to respond to any
potential exposures or spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methyl-2-hexanol safety and hazards]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1265668#3-
methyl-2-hexanol-safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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